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Compound of Interest

Compound Name: GLPG1205

Cat. No.: B3047791 Get Quote

This guide provides essential safety information and laboratory procedures for handling the

GPR84 antagonist, GLPG1205. It is intended for researchers, scientists, and drug

development professionals. Note that an official Safety Data Sheet (SDS) for GLPG1205 is not

publicly available; therefore, this guide is based on published research and standard laboratory

safety practices for handling research compounds.

Frequently Asked Questions (FAQs)
Q1: What is GLPG1205 and what are its primary hazards?

A1: GLPG1205 is a potent, selective, and orally active antagonist of GPR84 (a G-protein-

coupled receptor) with anti-inflammatory activity.[1][2] It is intended for research use only.[1]

While specific hazard data is limited, clinical studies have reported adverse effects in humans

at certain doses, including headache and nausea.[3] At a 200 mg once-daily dose, some

subjects experienced dehydration and consequently showed abnormally high laboratory values

for hematocrit, hemoglobin, and red blood cell count.[3][4] Given its potent biological activity, it

should be handled with care to avoid direct contact and inhalation.

Q2: How should I store GLPG1205?

A2: For long-term storage, GLPG1205 solid should be kept at -20°C for up to one year.[1]

Stock solutions, once prepared, should also be stored appropriately based on the solvent used

and the experimental requirements.[1] For in vivo experiments, it is recommended to prepare

the working solution freshly on the day of use.[1]
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Q3: What personal protective equipment (PPE) should I wear when handling GLPG1205?

A3: Standard laboratory PPE is required. This includes a lab coat, safety glasses with side

shields, and chemical-resistant gloves. When handling the powdered form, work in a well-

ventilated area or a chemical fume hood to avoid dust inhalation.

Q4: How do I handle a spill of GLPG1205?

A4: For a small spill of the solid, gently sweep it up, avoiding dust generation, and place it in a

sealed container for disposal. For a liquid spill, absorb it with an inert material and place it in a

sealed container. The spill area should then be decontaminated. Always wear appropriate PPE

during cleanup.

Q5: What are the first-aid measures in case of exposure?

A5:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Call a physician.

Q6: How should I dispose of GLPG1205 waste?

A6: Dispose of GLPG1205 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Do not allow it to enter the environment.

Quantitative Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3047791?utm_src=pdf-body
https://www.benchchem.com/product/b3047791?utm_src=pdf-body
https://www.benchchem.com/product/b3047791?utm_src=pdf-body
https://www.benchchem.com/product/b3047791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₂₂H₂₂N₂O₃ [5]

Molar Mass 362.429 g·mol⁻¹ [5]

CAS Number 1445847-37-9 [1][5]

Storage Temperature -20°C (Solid, 1 year) [1]

Purity 99.94% [1]

In Vitro Activity (IC₅₀)

15 nM (against ZQ16-induced

ROS in TNF-α primed

neutrophils)

[1][2]

Experimental Protocols
Preparation of GLPG1205 for In Vivo Oral Administration (Suspension)

This protocol is adapted from information provided by a commercial supplier and is intended for

preclinical research.[1]

Materials:

GLPG1205 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure:
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Prepare Stock Solution: Prepare a 62.5 mg/mL stock solution of GLPG1205 in DMSO. This

may require sonication to aid dissolution.[1]

Prepare Vehicle: In a sterile tube, add the required volumes of PEG300, Tween-80, and

Saline in a 40:5:55 ratio, respectively. For example, to prepare 1 mL of vehicle, mix 400 µL of

PEG300, 50 µL of Tween-80, and 450 µL of Saline.

Prepare Dosing Suspension:

Take 100 µL of the 62.5 mg/mL DMSO stock solution.

Add it to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of Saline to bring the final volume to 1 mL. This results in a 6.25 mg/mL

suspended solution.[1]

Administration: The suspended solution can be used for oral or intraperitoneal injection.[1] It

is recommended to use the freshly prepared solution on the same day.[1]
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Caption: GPR84 signaling pathway and the inhibitory action of GLPG1205.
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Caption: Safe handling workflow for GLPG1205 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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